Cas no 1361733-28-9 (Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate
• CAS No: 1361733-28-9
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931893
• Update Time: 2025-06-13

Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-11(16)8-6(5-14)4-7(9(12)13)15-10(8)17-2/h4,9H,3,5,14H2,1-2H3
• InChI Key： AIZVLRZFQLPIRX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(C(=O)OCC)=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate

Comprehensive Overview of Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS No. 1361733-28-9)

Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS No. 1361733-28-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups such as difluoromethyl and aminomethyl, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes an ethyl ester and a methoxy group, contributes to its reactivity and potential applications in drug discovery and crop protection.

The growing interest in fluorinated compounds like Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate stems from their ability to enhance metabolic stability and bioavailability in pharmaceuticals. Researchers are increasingly exploring the role of difluoromethyl groups in modulating enzyme interactions, a topic frequently searched in academic and industrial databases. This compound's CAS No. 1361733-28-9 is often referenced in patents and scientific literature, highlighting its relevance in modern synthetic chemistry.

In the context of green chemistry and sustainable synthesis, Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate has been studied for its potential to reduce environmental impact. The incorporation of fluorine atoms into organic molecules is a trending topic, as it aligns with the demand for eco-friendly agrochemicals and pharmaceuticals. Searches for "fluorine in drug design" or "sustainable fluorination methods" often lead to discussions involving compounds like this.

Another area of interest is the compound's application in heterocyclic chemistry. The pyridine ring in Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate is a common motif in medicinal chemistry, frequently appearing in FDA-approved drugs. Its aminomethyl and methoxy substituents make it a valuable building block for constructing more complex molecules, a subject often queried in AI-driven drug discovery platforms.

From a technical perspective, the synthesis and purification of CAS No. 1361733-28-9 require precise control of reaction conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, as noted in peer-reviewed journals. These methods are frequently searched by chemists aiming to optimize their workflows, further underscoring the compound's practical significance.

In summary, Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS No. 1361733-28-9) represents a critical intersection of fluorine chemistry, drug development, and sustainable synthesis. Its multifaceted applications and alignment with current research trends make it a compound of enduring interest to scientists and industry professionals alike.